Cas no 2172275-22-6 (1-(2-methanesulfonyl-4-methoxyphenyl)ethan-1-ol)

• Product Name: 1-(2-methanesulfonyl-4-methoxyphenyl)ethan-1-ol
• CAS No: 2172275-22-6
• MF: C₁₀H₁₄O₄S
• MW: 230.280762195587
• CID: 6290482
• PubChem ID: 165571194
• Update Time: 2025-08-05

1-(2-methanesulfonyl-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methanesulfonyl-4-methoxyphenyl)ethan-1-ol
• 2172275-22-6
• EN300-1612918

• Inchi： 1S/C10H14O4S/c1-7(11)9-5-4-8(14-2)6-10(9)15(3,12)13/h4-7,11H,1-3H3
• InChI Key： AMZNONKFFFOPEB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=CC=1C(C)O)OC)(=O)=O

Computed Properties

• Exact Mass: 230.06128010g/mol
• Monoisotopic Mass: 230.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72Ų

Additional information on 1-(2-methanesulfonyl-4-methoxyphenyl)ethan-1-ol

Research Brief on 1-(2-methanesulfonyl-4-methoxyphenyl)ethan-1-ol (CAS: 2172275-22-6) and Its Applications in Chemical Biology and Medicine

1-(2-methanesulfonyl-4-methoxyphenyl)ethan-1-ol (CAS: 2172275-22-6) is a compound of growing interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate or active moiety in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound's structure, featuring a methanesulfonyl group and a methoxy-substituted phenyl ring, suggests potential interactions with biological targets such as enzymes and receptors. Recent research has explored its utility in the synthesis of small-molecule inhibitors targeting specific pathways involved in inflammation, cancer, and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of kinase inhibitors with promising anti-proliferative effects in vitro.

In addition to its role in drug discovery, 1-(2-methanesulfonyl-4-methoxyphenyl)ethan-1-ol has been investigated for its physicochemical properties, including solubility, stability, and metabolic profile. These studies are critical for understanding its pharmacokinetic and pharmacodynamic behavior in vivo. Recent advancements in analytical techniques, such as LC-MS and NMR spectroscopy, have enabled more precise characterization of this compound and its derivatives.

Ongoing research is also exploring the compound's potential as a building block for the development of prodrugs and targeted delivery systems. For example, a 2024 preprint article on bioRxiv described its conjugation with nanoparticles to enhance bioavailability and tissue-specific delivery. Such innovations underscore the versatility of 1-(2-methanesulfonyl-4-methoxyphenyl)ethan-1-ol in addressing current challenges in drug formulation and delivery.

In conclusion, 1-(2-methanesulfonyl-4-methoxyphenyl)ethan-1-ol (CAS: 2172275-22-6) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from drug design to advanced delivery systems. Future research should focus on optimizing its synthetic routes, expanding its therapeutic potential, and addressing any safety or toxicity concerns. This compound holds significant promise for advancing the development of next-generation therapeutics in oncology, immunology, and beyond.